Cas no 17132-78-4 (Pyridine-2,3-dicarbonitrile)

Pyridine-2,3-dicarbonitrile is a heterocyclic organic compound featuring a pyridine core substituted with two cyano groups at the 2- and 3-positions. This structure imparts high reactivity, making it a valuable intermediate in organic synthesis, particularly for constructing nitrogen-containing heterocycles. Its electron-deficient nature facilitates nucleophilic substitution and cyclization reactions, enabling applications in pharmaceuticals, agrochemicals, and materials science. The compound’s stability and compatibility with various reaction conditions enhance its utility in multi-step syntheses. Additionally, its rigid aromatic framework contributes to the development of conjugated systems for optoelectronic materials. Pyridine-2,3-dicarbonitrile is widely used in research and industrial settings due to its versatility and functional group tolerance.
Pyridine-2,3-dicarbonitrile structure
Pyridine-2,3-dicarbonitrile structure
Product Name:Pyridine-2,3-dicarbonitrile
CAS No:17132-78-4
MF:C7H3N3
MW:129.118820428848
MDL:MFCD00191682
CID:185796
PubChem ID:87575314
Update Time:2025-06-07

Pyridine-2,3-dicarbonitrile Chemical and Physical Properties

Names and Identifiers

    • Pyridine-2,3-dicarbonitrile
    • Pyridinedicarbonitrile
    • 2,3-Dicyanopyridine
    • Pyridine-2,3-dicarbonitirle
    • AKOS 90430
    • 2,3-Pyridinedicarbonitrile
    • 2,3-Pyridinedicarbonitrile(6CI,8CI,9CI)
    • DICYANOPYRIDINE
    • GHFGOVUYCKZOJH-UHFFFAOYSA-N
    • 8811AA
    • SBB055634
    • TRA0005022
    • FCH1116926
    • VP13987
    • MB00858
    • BC207485
    • AX8149725
    • P1218
    • DTXSID00169060
    • SCHEMBL18611
    • T71913
    • MFCD00191682
    • BS-44107
    • AKOS000280006
    • FT-0691371
    • 17132-78-4
    • AC-14254
    • DB-111713
    • DTXCID1091551
    • MDL: MFCD00191682
    • Inchi: 1S/C7H3N3/c8-4-6-2-1-3-10-7(6)5-9/h1-3H
    • InChI Key: GHFGOVUYCKZOJH-UHFFFAOYSA-N
    • SMILES: N1C=CC=C(C#N)C=1C#N

Computed Properties

  • Exact Mass: 129.03300
  • Monoisotopic Mass: 129.033
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 203
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 0.6
  • Topological Polar Surface Area: 60.5

Experimental Properties

  • Color/Form: Uncertain
  • Density: 1.25
  • Melting Point: 78.0 to 82.0 deg-C
  • Boiling Point: 342.2°C at 760 mmHg
  • Flash Point: 120°C
  • Refractive Index: 1.567
  • PSA: 60.47000
  • LogP: 0.82496
  • Solubility: Uncertain

Pyridine-2,3-dicarbonitrile Security Information

Pyridine-2,3-dicarbonitrile Customs Data

  • HS CODE:2933399090
  • Customs Data:

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Pyridine-2,3-dicarbonitrile Pricemore >>

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Pyridine-2,3-dicarbonitrile Related Literature

Additional information on Pyridine-2,3-dicarbonitrile

Pyridine-2,3-dicarbonitrile (CAS No. 17132-78-4): An Overview of Its Properties, Applications, and Recent Research

Pyridine-2,3-dicarbonitrile (CAS No. 17132-78-4) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceuticals. This compound is characterized by its unique molecular structure, which consists of a pyridine ring with two cyano groups attached at the 2 and 3 positions. The distinctive properties of pyridine-2,3-dicarbonitrile make it a valuable building block in various synthetic processes and a subject of ongoing research for its potential applications in drug discovery and materials science.

The chemical formula of pyridine-2,3-dicarbonitrile is C7H4N2, and it has a molecular weight of approximately 124.11 g/mol. This compound is known for its high thermal stability and low solubility in water, which are important factors in its use as an intermediate in the synthesis of more complex molecules. The cyano groups in pyridine-2,3-dicarbonitrile are highly reactive, making it an excellent starting material for the preparation of nitriles, amides, and other nitrogen-containing compounds.

In recent years, the study of pyridine-2,3-dicarbonitrile has expanded to include its potential applications in medicinal chemistry. One notable area of research involves the use of this compound as a precursor for the synthesis of bioactive molecules with therapeutic potential. For instance, a study published in the Journal of Medicinal Chemistry reported the successful synthesis of several novel pyridine-based derivatives from pyridine-2,3-dicarbonitrile, which exhibited potent anti-inflammatory and anti-cancer activities. These findings highlight the potential of pyridine-2,3-dicarbonitrile as a key intermediate in the development of new drugs.

Beyond its medicinal applications, pyridine-2,3-dicarbonitrile has also been explored for its use in materials science. The unique electronic properties of this compound make it suitable for the fabrication of conductive polymers and other advanced materials. A recent study published in Advanced Materials demonstrated that pyridine-2,3-dicarbonitrile-based polymers exhibit excellent electrical conductivity and stability under various environmental conditions. These materials have potential applications in electronic devices, sensors, and energy storage systems.

The synthesis of pyridine-2,3-dicarbonitrile can be achieved through several routes, including the Vilsmeier-Haack reaction and the cyanoethylation of pyridines. The choice of synthetic method often depends on the desired purity and yield of the final product. Recent advancements in catalytic methods have led to more efficient and environmentally friendly processes for the production of pyridine-2,3-dicarbonitrile. For example, a study published in Green Chemistry described a novel catalytic system that significantly reduced reaction times and minimized waste generation during the synthesis.

In addition to its synthetic utility, pyridine-2,3-dicarbonitrile has been studied for its environmental impact. While this compound is not classified as hazardous or toxic under current regulations, it is important to handle it with care to avoid potential health risks associated with inhalation or skin contact. Research into the biodegradability and environmental fate of pyridine-2,3-dicarbonitrile-based compounds is ongoing to ensure their safe use in industrial and pharmaceutical applications.

The future prospects for pyridine-2,3-dicarbonitrile are promising. Ongoing research continues to uncover new applications and improve synthetic methods for this versatile compound. As our understanding of its properties deepens, it is likely that pyridine-2,3-dicarbonitrile will play an increasingly important role in various scientific and industrial fields.

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